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Compound of Interest

Compound Name: Methyl 2,6-dimethylbenzoate

Cat. No.: B077073

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2,6-dimethylbenzoate is an aromatic ester with potential applications in the fragrance
industry. While specific public data on its olfactory profile and use in consumer products is
limited, this document provides a comprehensive overview of its potential applications,
methods for its evaluation in fragrance formulations, and protocols for stability testing. This
guide is intended to serve as a foundational resource for researchers and formulators
interested in exploring the sensory characteristics and performance of this molecule.

Chemical and Physical Properties

A summary of the known quantitative data for Methyl 2,6-dimethylbenzoate is presented in
the table below. This information is crucial for predicting its behavior in various formulations and
for developing appropriate handling and storage protocols.
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Property Value Reference
CAS Number 14920-81-1 [1112]
Molecular Formula C10H1202 [2]
Molecular Weight 164.20 g/mol [2]
Purity =295% [2]
;I':s:l;)gﬂcal Polar Surface Area 06.3 A2 2]
logP (octanol-water partition

coefficient) 209004 2l
Hydrogen Bond Acceptors 2 [2]
Hydrogen Bond Donors 0 [2]
Rotatable Bonds 1 [2]

Olfactory Profile and Potential Applications

Detailed information on the specific olfactory profile of Methyl 2,6-dimethylbenzoate is not
widely available in the public domain. However, based on its chemical structure as a benzoate
ester, it can be hypothesized to possess sweet, fruity, and potentially floral or balsamic notes.
For comparison, the structurally related molecule, Methyl Benzoate, is described as having a
sweet, fruity, and floral aroma with balsamic undertones.[3] Another related compound, 2-
methyl-benzoic acid methyl ester, is reported to have fragrance notes of ylang, orange flower,
and grape.[4]

Potential applications for Methyl 2,6-dimethylbenzoate in fragrance formulations could
include:

e Fine Fragrances: As a modifier in floral and fruity accords, or to add a unique nuance to
oriental and chypre fragrance families.

o Personal Care Products: Incorporation into soaps, lotions, and hair care products to impart a
pleasant scent.[4]
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» Home Care Products: Use in air fresheners, candles, and detergents to create an appealing
ambient fragrance.[4]

Experimental Protocols

To rigorously evaluate the potential of Methyl 2,6-dimethylbenzoate as a fragrance ingredient,
a series of standardized experimental protocols should be followed.

Protocol 1: Sensory Analysis of Methyl 2,6-
dimethylbenzoate

Objective: To determine the olfactory profile of Methyl 2,6-dimethylbenzoate.

Materials:

Methyl 2,6-dimethylbenzoate (=95% purity)
o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

e Volumetric flasks

e Pipettes

o Smelling strips (blotters)

o Trained sensory panel

Methodology:

o Preparation of Dilutions: Prepare a series of dilutions of Methyl 2,6-dimethylbenzoate in
ethanol (e.g., 10%, 5%, 1%, and 0.1% by weight).

o Blotter Evaluation:

o Dip a smelling strip into each dilution.
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o Allow the solvent to evaporate for a few seconds.
o Present the smelling strips to a trained sensory panel in a well-ventilated, odor-free room.

o Panelists should independently record their perception of the odor at different time
intervals (top note, middle note, and base note) using a standardized fragrance
vocabulary.

o Data Analysis: Compile the descriptors from the sensory panel to create a comprehensive
olfactory profile of the molecule.

Protocol 2: Evaluation in a Model Fragrance Formulation

Objective: To assess the performance and contribution of Methyl 2,6-dimethylbenzoate in a
simple fragrance accord.

Materials:
o Methyl 2,6-dimethylbenzoate

o Other fragrance raw materials (e.g., Linalool for floral notes, Hedione® for diffusion, Iso E
Super® for woody notes)

o Ethanol (perfumer's grade)
 Digital scale

e Glass vials with caps

o Smelling strips
Methodology:

o Formulation of a Simple Accord: Create a basic floral or fruity fragrance accord. For
example:

o Linalool: 30%

o Hedione®: 40%
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o Iso E Super®: 30%

 Incorporation of Methyl 2,6-dimethylbenzoate: Create a series of modifications to the base
accord by adding Methyl 2,6-dimethylbenzoate at different concentrations (e.g., 1%, 5%,
10%).

e Sensory Evaluation:
o Prepare 10% dilutions of the base accord and each modified accord in ethanol.
o Conduct a blind evaluation with a sensory panel using smelling strips.

o Panelists should compare the modified accords to the base accord and describe the
differences in scent profile, intensity, and character.

Protocol 3: Stability Testing of a Fragrance Formulation
Containing Methyl 2,6-dimethylbenzoate

Objective: To evaluate the physical and chemical stability of a fragrance formulation containing
Methyl 2,6-dimethylbenzoate over time and under various conditions.

Materials:

Final fragrance formulation containing Methyl 2,6-dimethylbenzoate in a suitable base
(e.g., ethanol for a fine fragrance, lotion base for a personal care product).

e Glass containers (clear and amber)
e Climate chambers or ovens

e UV light cabinet

e pH meter

e Viscometer

e Gas Chromatograph-Mass Spectrometer (GC-MS)
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Methodology:

o Sample Preparation: Prepare multiple samples of the final product in both clear and amber
glass containers.

o Storage Conditions: Store the samples under a variety of conditions to simulate shelf-life and
consumer use:[5][6]

o

Accelerated Stability: 40°C and 45°C for 1, 2, and 3 months.[7][8]

[¢]

Real-Time Stability: Room temperature (20-25°C) for 12, 18, and 24 months.

[¢]

Light Exposure: Exposure to controlled UV light.[5]

[e]

Freeze-Thaw Cycles: Repeated cycles of freezing and thawing (e.g., -10°C to 25°C).[6]
» Evaluation at Time Points: At specified time points, evaluate the samples for:

o Organoleptic Properties: Changes in color, odor, and appearance.[8]

o Physicochemical Properties: pH and viscosity.[8]

o Chemical Integrity: Analyze the concentration of Methyl 2,6-dimethylbenzoate and other
key fragrance components using GC-MS to assess degradation.

» Data Analysis: Compare the results from the stored samples to a control sample stored at
4°C to determine the stability of the formulation.

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Sensory Analysis Workflow
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Caption: Workflow for the sensory analysis of Methyl 2,6-dimethylbenzoate.
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Formulation Evaluation Workflow
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Caption: Workflow for evaluating Methyl 2,6-dimethylbenzoate in a model fragrance.
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Stability Testing Workflow
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Caption: General workflow for the stability testing of a fragrance formulation.

Conclusion

While specific application data for Methyl 2,6-dimethylbenzoate in the fragrance industry is
not readily available, its chemical structure suggests potential as a novel ingredient. The
experimental protocols outlined in this document provide a robust framework for researchers
and formulators to systematically evaluate its olfactory characteristics, performance in
fragrance compositions, and long-term stability. Rigorous adherence to these methodologies
will enable a comprehensive assessment of its viability as a valuable addition to the perfumer's

palette.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

